Cas no 1805539-15-4 (3-(Bromomethyl)-2-(difluoromethyl)-6-hydroxy-5-iodopyridine)

• Product Name: 3-(Bromomethyl)-2-(difluoromethyl)-6-hydroxy-5-iodopyridine
• CAS No: 1805539-15-4
• MF: C₇H₅BrF₂INO
• MW: 363.925980329514
• CID: 4887014
• Update Time: 2025-05-20

3-(Bromomethyl)-2-(difluoromethyl)-6-hydroxy-5-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-(difluoromethyl)-6-hydroxy-5-iodopyridine

• Inchi： 1S/C7H5BrF2INO/c8-2-3-1-4(11)7(13)12-5(3)6(9)10/h1,6H,2H2,(H,12,13)
• InChI Key： GFJTVNAQTINSPF-UHFFFAOYSA-N
• SMILES： IC1C(NC(C(F)F)=C(CBr)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 301
• XLogP3: 1.6
• Topological Polar Surface Area: 29.1

Additional information on 3-(Bromomethyl)-2-(difluoromethyl)-6-hydroxy-5-iodopyridine

Research Brief on 3-(Bromomethyl)-2-(difluoromethyl)-6-hydroxy-5-iodopyridine (CAS: 1805539-15-4)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of halogenated pyridine derivatives as versatile intermediates in drug discovery and development. Among these, 3-(Bromomethyl)-2-(difluoromethyl)-6-hydroxy-5-iodopyridine (CAS: 1805539-15-4) has emerged as a key compound due to its unique structural features and potential applications in the synthesis of bioactive molecules. This research brief provides an overview of the latest findings related to this compound, focusing on its synthesis, reactivity, and potential therapeutic applications.

The compound 3-(Bromomethyl)-2-(difluoromethyl)-6-hydroxy-5-iodopyridine is characterized by the presence of multiple functional groups, including bromomethyl, difluoromethyl, hydroxy, and iodo substituents. These groups contribute to its high reactivity, making it a valuable building block for the construction of complex molecular architectures. Recent studies have explored its utility in cross-coupling reactions, nucleophilic substitutions, and other transformations that are central to the synthesis of pharmaceuticals and agrochemicals.

One of the most notable applications of this compound is in the development of kinase inhibitors. Kinases are critical targets in the treatment of various cancers and inflammatory diseases, and the incorporation of halogenated pyridine moieties has been shown to enhance the binding affinity and selectivity of these inhibitors. Researchers have successfully utilized 3-(Bromomethyl)-2-(difluoromethyl)-6-hydroxy-5-iodopyridine as a precursor in the synthesis of novel kinase inhibitors, demonstrating its potential to improve therapeutic outcomes.

In addition to its role in drug discovery, this compound has also been investigated for its use in radiopharmaceuticals. The iodine atom present in the molecule allows for easy radiolabeling, enabling its use in positron emission tomography (PET) imaging. Recent studies have reported the successful incorporation of this compound into radiotracers for the detection of tumors and other pathological conditions, highlighting its versatility in both therapeutic and diagnostic applications.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 3-(Bromomethyl)-2-(difluoromethyl)-6-hydroxy-5-iodopyridine. Researchers are actively working to optimize synthetic routes to improve yield and reduce costs. Recent advancements in flow chemistry and catalytic methods have shown potential in addressing these challenges, paving the way for broader utilization of this compound in industrial and academic settings.

In conclusion, 3-(Bromomethyl)-2-(difluoromethyl)-6-hydroxy-5-iodopyridine (CAS: 1805539-15-4) represents a valuable tool in the toolkit of medicinal chemists and chemical biologists. Its unique reactivity and multifunctional nature make it an attractive candidate for the development of new therapeutics and diagnostics. Ongoing research efforts are expected to further elucidate its potential and expand its applications in the coming years.